Cas no 1040659-81-1 (N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxy-5-methylbenzene-1-sulfonamide)

• Product Name: N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxy-5-methylbenzene-1-sulfonamide
• CAS No: 1040659-81-1
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 6603262
• PubChem ID: 25852399
• Update Time: 2025-08-05

N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxy-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxy-5-methylbenzene-1-sulfonamide
• N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]-2-methoxy-5-methylbenzenesulfonamide
• 2-methoxy-5-methyl-N-(1-pivaloylindolin-6-yl)benzenesulfonamide
• F5099-0314
• VU0635736-1
• 1040659-81-1
• AKOS024498298

• Inchi： 1S/C21H26N2O4S/c1-14-6-9-18(27-5)19(12-14)28(25,26)22-16-8-7-15-10-11-23(17(15)13-16)20(24)21(2,3)4/h6-9,12-13,22H,10-11H2,1-5H3
• InChI Key： JDFXWOSULKQFAC-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN3C(=O)C(C)(C)C)(=O)=O)=CC(C)=CC=C1OC

Computed Properties

• Exact Mass: 402.16132849g/mol
• Monoisotopic Mass: 402.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.1Ų

Additional information on N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxy-5-methylbenzene-1-sulfonamide

Research Brief on N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxy-5-methylbenzene-1-sulfonamide (CAS: 1040659-81-1)

N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxy-5-methylbenzene-1-sulfonamide (CAS: 1040659-81-1) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for further drug development.

The synthesis of N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxy-5-methylbenzene-1-sulfonamide involves a multi-step process that ensures high purity and yield. Key steps include the acylation of the indole moiety and the subsequent sulfonylation reaction, which are critical for achieving the desired biological activity. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound. These synthetic and analytical efforts underscore the compound's suitability for rigorous pharmacological evaluation.

Pharmacological studies have revealed that N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxy-5-methylbenzene-1-sulfonamide exhibits potent inhibitory activity against specific enzymatic targets. For instance, recent in vitro assays demonstrated its ability to selectively inhibit certain kinases involved in inflammatory and oncogenic pathways. The compound's IC50 values were found to be in the low micromolar range, suggesting its potential as a lead compound for the development of kinase inhibitors. Additionally, preliminary in vivo studies have shown promising pharmacokinetic profiles, including good oral bioavailability and metabolic stability.

Mechanistic investigations have further elucidated the molecular interactions of N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxy-5-methylbenzene-1-sulfonamide with its biological targets. X-ray crystallography and molecular docking studies have provided insights into the binding modes of the compound within the active sites of target enzymes. These studies highlight the importance of the sulfonamide and methoxy groups in mediating key hydrogen-bonding and hydrophobic interactions, which are crucial for its inhibitory activity. Such detailed structural analyses are invaluable for guiding the optimization of this compound and its derivatives.

Despite these promising findings, challenges remain in the development of N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxy-5-methylbenzene-1-sulfonamide as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the exploration of structural analogs to enhance selectivity and reduce adverse effects, as well as the evaluation of the compound's efficacy in disease-relevant animal models. Collaborative efforts between academic and industrial researchers will be essential to advance this compound through the drug development pipeline.

In conclusion, N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxy-5-methylbenzene-1-sulfonamide (CAS: 1040659-81-1) represents a promising chemical entity with significant potential in medicinal chemistry. Its robust synthetic accessibility, potent biological activity, and well-characterized mechanism of action make it a valuable candidate for further investigation. Continued research efforts will be crucial to fully realize its therapeutic potential and translate these findings into clinical applications.